1,1'-Biphenyl, 2-bromo-4,4'-dimethyl-

• IUPAC Name: 2-bromo-4-methyl-1-(4-methylphenyl)benzene
• InChI: InChI=1S/C14H13Br/c1-10-3-6-12(7-4-10)13-8-5-11(2)9-14(13)15/h3-9H,1-2H3
• InChI Key: PBSPREZOOUXXRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C=C(C=C2)C)Br
• Molecular Formula: C14H13Br
• Molecular Weight: 261.16 g/mol

Description

Biphenyl compounds are aromatic hydrocarbons that consist of two phenyl rings. The compound “1,1’-Biphenyl, 2-bromo-4,4’-dimethyl-” would have bromine and methyl groups substituted on the phenyl rings. These types of compounds are often used in organic synthesis.

Molecular Structure Analysis

Biphenyl compounds have a characteristic structure with two phenyl rings. The presence of bromine and methyl substituents would likely affect the electronic distribution and potentially the 3D conformation of the molecule.

Chemical Reactions Analysis

Biphenyl compounds can undergo various reactions, including further electrophilic aromatic substitution. The presence of bromine and methyl groups could direct these reactions to specific positions on the phenyl rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of such a compound would depend on the specific structure. Factors such as the presence and position of the bromine and methyl groups could influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some biphenyl derivatives are used in medicinal chemistry and their mechanism of action involves interaction with biological targets.

Safety and Hazards

Like all chemicals, safety measures should be taken when handling this compound. The specific hazards would depend on the compound’s properties. Some biphenyl compounds can be harmful if inhaled, ingested, or if they come into contact with skin.

Future Directions

The future directions for research would depend on the specific applications of the compound. Biphenyl derivatives have been studied for various uses, including in materials science, medicinal chemistry, and synthetic chemistry.